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Compound of Interest

Compound Name: 2'-O-Methyladenosine

Cat. No.: B559673

Application Notes
Enhancing Aptamer Stability and Function

Nucleic acid aptamers, short single-stranded DNA or RNA molecules, are recognized for their
ability to fold into specific three-dimensional structures that bind to targets with high affinity and
specificity.[1][2][3] This makes them promising alternatives to antibodies in various biomedical
applications, including diagnostics, therapeutics, and drug delivery.[1][4] However, a significant
hurdle for the in vivo application of aptamers is their susceptibility to degradation by ubiquitous
nucleases.

The introduction of chemical modifications is a key strategy to overcome this limitation.
Modification at the 2' position of the ribose sugar is a widely adopted approach. Specifically, the
substitution of the 2'-hydroxyl group with a 2'-O-methyl (2'-OMe) group in adenosine and other
nucleotides confers significant resistance to nuclease degradation. This modification provides
steric hindrance that protects the phosphodiester backbone from enzymatic cleavage by both
exonucleases and endonucleases.

Key Advantages of 2'-O-Methylation:

» Increased Nuclease Resistance: Aptamers incorporating 2'-O-methylated nucleotides exhibit
substantially longer half-lives in biological fluids like serum. Studies have shown that
systematically incorporating 2'-O-methyl bases into a DNA aptamer can lead to stability for
up to 24 hours.
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» Maintained Binding Affinity: A critical advantage of the 2'-O-methyl modification is its ability to
enhance stability, often without negatively impacting the aptamer's affinity for its target. The
relatively small size of the methyl group generally does not disrupt the intricate folding
required for target recognition.

» Cost-Effectiveness: Compared to other stabilizing modifications like Locked Nucleic Acids
(LNAs), 2'-O-methyl RNA bases are associated with lower manufacturing costs.

o Therapeutic Relevance: The enhanced stability and favorable safety profile make 2'-O-
methylated aptamers highly attractive for therapeutic applications that require long-term
systemic administration. The FDA-approved aptamer, pegaptanib (Macugen), incorporates
2'-O-methyl modified purines to improve its pharmacokinetic properties.

The logical advantages of incorporating 2'-O-Methyladenosine into aptamer design are
outlined below.
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Solution and Outcomes
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Challenges with Unmodified Aptamers
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Pure 2'-O-Methyladenosine
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SELEX Cycle for 2'-OMe Aptamers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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